Cas no 1021251-84-2 ((2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile)

• Product Name: (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile
• CAS No: 1021251-84-2
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5432873
• Update Time: 2025-05-30

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3,4-dimethoxyanilino)prop-2-enenitrile
• (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile

• Inchi： 1S/C17H17N3O2S/c1-21-15-6-5-13(7-16(15)22-2)19-9-12(8-18)17-20-14(10-23-17)11-3-4-11/h5-7,9-11,19H,3-4H2,1-2H3/b12-9+
• InChI Key： MWAADRCHSHINSP-FMIVXFBMSA-N
• SMILES： C(#N)/C(/C1=NC(C2CC2)=CS1)=C\NC1=CC=C(OC)C(OC)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile (CAS No. 1021251-84-2): A Comprehensive Overview

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile (CAS No. 1021251-84-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile is defined by its central thiazole ring, cyclopropyl substituent, and the presence of a dimethoxyphenyl group. The thiazole ring is a heterocyclic compound consisting of a five-membered ring with one sulfur and one nitrogen atom. The cyclopropyl group adds structural rigidity and influences the compound's biological activity. The dimethoxyphenyl group is known for its electron-donating properties and contributes to the overall stability and reactivity of the molecule.

The synthesis of this compound typically involves several steps. One common approach is to start with the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate aldehyde or ketone. The cyclopropyl substituent can be introduced via a cyclopropanation reaction using a suitable reagent such as diazomethane or a metal-catalyzed process. The final step involves the introduction of the dimethoxyphenyl group through an amine coupling reaction with an appropriate amine derivative.

Biological Activities

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages and other immune cells.

In addition to its anti-inflammatory effects, (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway.

Clinical Applications and Future Prospects

The potential clinical applications of (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile are diverse and promising. Given its anti-inflammatory properties, it could be developed as a treatment for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Its ability to induce apoptosis in cancer cells suggests that it may also have therapeutic potential in oncology.

Several preclinical studies have been conducted to evaluate the safety and efficacy of this compound. Animal models have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity. These findings provide a strong foundation for further clinical development.

Future research will focus on optimizing the pharmacokinetic properties of (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile to enhance its bioavailability and therapeutic index. Additionally, efforts will be directed towards identifying synergistic combinations with other drugs to maximize its therapeutic benefits.

Conclusion

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-[(3,4-dimethoxyphenyl)amino]prop-2-enenitrile (CAS No. 1021251-84-2) is a promising compound with a unique chemical structure that confers multiple biological activities. Its anti-inflammatory and anti-cancer properties make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.